Cas no 2171841-92-0 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid
• CAS No: 2171841-92-0
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5893048
• PubChem ID: 165568932
• Update Time: 2025-07-25

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-hydroxybutanoic acid
• EN300-1522849
• 2171841-92-0

• Inchi： 1S/C24H26N2O7/c27-14(9-22(28)29)10-25-23(30)20-11-32-13-21(20)26-24(31)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21,27H,9-13H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： XJCNAPNYVKPZMD-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(CC(=O)O)O)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid

Comprehensive Overview of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid (CAS No. 2171841-92-0)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid (CAS No. 2171841-92-0) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique oxolan-3-ylformamido backbone coupled with a 3-hydroxybutanoic acid moiety, making it a valuable building block for drug discovery and biomaterials. Its Fmoc group ensures selective deprotection, aligning with modern solid-phase peptide synthesis (SPPS) protocols.

The growing demand for custom peptide synthesis and therapeutic peptides has spotlighted compounds like 2171841-92-0. Researchers frequently search for "Fmoc-protected amino acids" or "hydroxybutanoic acid derivatives" to optimize peptide stability and bioactivity. This compound’s hydrophilic-lipophilic balance also makes it relevant for targeted drug delivery systems, a trending topic in nanomedicine.

In proteomics and biochemical assays, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid serves as a linker for protein labeling. Its carboxylic acid group enables covalent attachment to amine-containing biomolecules, addressing queries like "how to modify peptides for fluorescence tagging." The compound’s hydroxyl group further allows post-synthetic modifications, catering to click chemistry applications.

From an SEO perspective, terms such as "CAS 2171841-92-0 supplier" and "Fmoc-oxolan-3-ylformamido price" are high-traffic keywords. Laboratories prioritize high-purity derivatives for GMP-compliant synthesis, reflecting the compound’s role in preclinical development. Its structural complexity also aligns with searches for "advanced peptide coupling reagents," underscoring its niche in organic chemistry.

Environmental and green chemistry trends have spurred interest in sustainable peptide synthesis. 2171841-92-0’s compatibility with aqueous reaction conditions reduces reliance on hazardous solvents, answering queries like "eco-friendly Fmoc deprotection." This positions the compound as a candidate for green pharmaceutical manufacturing.

In summary, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-hydroxybutanoic acid (CAS No. 2171841-92-0) bridges chemical biology and material science, addressing both academic and industrial needs. Its multifunctional design supports innovations in biologics, diagnostics, and personalized medicine, making it a cornerstone in modern bioorganic chemistry.